4-ethyl-1,2,3,6-tetrahydro-1-(phenylmethyl)Pyridine

• Molecular Formula: C14H19N
• Molecular Weight: 201.31 g/mol
• IUPAC Name: 1-benzyl-4-ethyl-3,6-dihydro-2H-pyridine
• InChI: InChI=1S/C14H19N/c1-2-13-8-10-15(11-9-13)12-14-6-4-3-5-7-14/h3-8H,2,9-12H2,1H3
• InChI Key: QAXKXIJGZOKODH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CCN(CC1)CC2=CC=CC=C2

Description

4-ethyl-1,2,3,6-tetrahydro-1-(phenylmethyl)Pyridine is a useful research compound. Its molecular formula is C14H19N and its molecular weight is 201.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-ethylpyridine (3.0 g, 28 mmol) in anhydrous dimethylformamide (10 ml) was treated with benzyl bromide (3.7 ml, 31 mmol) and the mixture was stirred at room temperature for two hours. The reaction mixture was diluted with absolute ethanol (60 ml), treated with sodium borohydride (1.3 g, 35 mmol) and stirred at reflux for one hour. The solvent was evaporated in vacuo and the residue partitioned between dichloromethane and water. The organic phase was separated, dried (MgSO4) and evaporated in vacuo. The residue was chromatographed with 1:1 hexane/ethyl acetate as eluant to give the title compound (1.92 g, 34% over two steps) as a colourless oil; δH (CDCl3) 1.00 (3H, t, J 7.5 Hz, CH2CH3), 1.94-2.12 (4H, m, CH2CH3 and tetrahydropyridinyl CH2), 2.55 (2H, t, J 6.3 Hz, tetrahydropyridinyl CH2), 2.90-3.00 (2H, m, tetrahydropyridinyl CH2), 3.58 (2H, s, PhCH2N), 5.32-5.40 (1H, m, tetrahydropyridinyl 5-H), and 7.20-7.40 (5H, m, ArH); m/z (CI+, NH3) 202 (M+1)+.